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Compound of Interest

Compound Name: Ethyl 1H-indazole-5-carboxylate

Cat. No.: B066153 Get Quote

An In-Depth Technical Guide to Ethyl 1H-
indazole-5-carboxylate
This technical guide provides a comprehensive overview of Ethyl 1H-indazole-5-carboxylate,

a heterocyclic compound of significant interest in medicinal chemistry and drug development.

This document is intended for researchers, scientists, and professionals in the field of drug

discovery and organic synthesis, offering detailed information on its chemical identity,

properties, synthesis, and applications.

Chemical Structure and IUPAC Name
Ethyl 1H-indazole-5-carboxylate is a derivative of indazole, a bicyclic aromatic heterocycle

consisting of a benzene ring fused to a pyrazole ring. The structure is characterized by an ethyl

ester group at the 5-position of the indazole core.

IUPAC Name: ethyl 1H-indazole-5-carboxylate[1][2]

Molecular Formula: C₁₀H₁₀N₂O₂[1][3][4][5]

Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)NN=C2[1]

InChI Key: SKABXDPLIJIWLR-UHFFFAOYSA-N[1][2]
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Chemical structure of Ethyl 1H-indazole-5-carboxylate

Physicochemical and Pharmacological Properties
A summary of the key quantitative data for Ethyl 1H-indazole-5-carboxylate is presented

below. These properties are crucial for its handling, characterization, and application in

experimental settings.

Property Value Reference

Molecular Weight 190.20 g/mol [1][3][5]

Melting Point 122-124 °C [3][6]

Boiling Point 353.9 °C at 760 mmHg [3][6]

Density 1.272 g/cm³ [3][6]

Appearance
Yellow to light brown

solid/powder
[4][6]

Purity ≥ 95-99% (by HPLC) [2][4]

Storage Temperature
Room temperature, under inert

atmosphere
[2][3]

Synthesis and Experimental Protocols
Ethyl 1H-indazole-5-carboxylate can be synthesized through various chemical routes. A

common laboratory-scale synthesis involves the hydrolysis of its N-acetylated precursor.

Protocol: Synthesis from Ethyl 1-acetyl-1H-indazole-5-carboxylate[6]

This protocol details the deacetylation of Ethyl 1-acetyl-1H-indazole-5-carboxylate to yield the

target compound.

Materials:

Ethyl 1-acetyl-1H-indazole-5-carboxylate (starting material)
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Concentrated hydrochloric acid

Ethanol

Water

25% Ammonia solution

Chloroform

Hexane

Procedure:

The starting material, Ethyl 1-acetyl-1H-indazole-5-carboxylate, is dissolved in a mixed

solvent system composed of concentrated hydrochloric acid (15 mL), water (15 mL), and

ethanol (30 mL).[6]

The reaction mixture is stirred at room temperature for 4 hours.[6]

Upon completion of the reaction, the pH of the mixture is adjusted to be slightly basic using a

25% ammonia solution.[6]

The alkalized mixture is then extracted with chloroform.[6]

The organic phases from the extraction are combined.

The combined organic phase is purified by crystallization using hexane.[6]

The resulting crystals are collected by filtration and dried to yield Ethyl 1H-indazole-5-
carboxylate as a light brown powder.[6]

Applications in Research and Drug Development
Indazole derivatives are recognized as important scaffolds in medicinal chemistry due to their

wide range of biological activities, including anti-inflammatory, antitumor, and anti-HIV

properties.[7] Ethyl 1H-indazole-5-carboxylate serves as a key building block and

intermediate in the synthesis of more complex, biologically active molecules.[4]
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Key Research Applications:

Pharmaceutical Development: It is a crucial intermediate for creating novel anti-cancer and

anti-inflammatory agents.[3][4]

Organic Synthesis: Its structure allows for diverse chemical modifications, making it a

valuable component in the synthesis of complex organic molecules.[3][4]

Biological Research: Used in studies to investigate the mechanisms of action of various

indazole derivatives, contributing to the understanding of their therapeutic potential.[4]

Material Science: The unique chemical structure is being explored for the development of

novel materials such as polymers and coatings.[4]

Logical Workflow for Synthesis
The following diagram illustrates the synthetic pathway described in the experimental protocol,

highlighting the transformation from the starting material to the final product.

Ethyl 1-acetyl-1H-indazole-5-carboxylate

Hydrolysis

HCl, H₂O, Ethanol
(Stir at RT, 4h)

Neutralization
(25% NH₃)

Extraction
(Chloroform)

Purification
(Hexane Crystallization) Ethyl 1H-indazole-5-carboxylate

Click to download full resolution via product page

Synthesis workflow for Ethyl 1H-indazole-5-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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